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Compound of Interest

Compound Name: Tetraethylurea

Cat. No.: B072240

Technical Support Center: Safe Handling of
Tetraethylurea

This guide provides essential safety precautions, troubleshooting advice, and frequently asked
guestions for laboratory personnel working with Tetraethylurea.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with Tetraethylurea?

Al: While specific data for Tetraethylurea is limited, based on the closely related compound
Tetramethylurea (TMU), the primary hazards are:

Reproductive Toxicity: May damage the unborn child.[1][2][3]

Acute Oral Toxicity: Harmful if swallowed.[2][3]

Combustibility: It is a combustible liquid and its vapors can form explosive mixtures with air.

[1](21[4]

Skin and Eye Irritation: May cause skin and serious eye irritation.
Q2: What personal protective equipment (PPE) is required when handling Tetraethylurea?

A2: To minimize exposure, the following PPE should be worn:
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o Eye Protection: Chemical safety goggles or a face shield.[5]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Always check the
manufacturer's glove compatibility chart.[6]

» Body Protection: A fully-buttoned lab coat or chemical-resistant apron.[6][7]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[4][5] A
respirator may be necessary if ventilation is inadequate.[4]

Q3: How should | properly store Tetraethylurea?

A3: Store Tetraethylurea in a tightly closed container in a cool, dry, and well-ventilated area.[4]
[6] Keep it away from heat, sparks, open flames, and strong oxidizing agents.[1][4] It is also
noted to be hygroscopic, so protection from moisture is important.[2][4]

Q4: What should | do in case of a spill?
A4: For a small spill:

o Ensure the area is well-ventilated.

o Wear appropriate PPE.[1][2]

o Absorb the spill with an inert material such as sand, diatomaceous earth, or a universal
binding agent.[1][2]

» Collect the absorbed material into a suitable, sealed container for disposal as hazardous
waste.[1][6]

o Clean the spill area with soap and water.

For large spills, evacuate the area and contact your institution's environmental health and
safety department.

Q5: What are the first-aid measures for Tetraethylurea exposure?

A5:
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[4]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation persists.[3][4]

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[4]

e Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[4]

Troubleshooting Guide

Issue Possible Cause Solution

Tetraethylurea is incompatible
) ) ) ) ) with strong oxidizing agents.[2]
Unexpected reaction or fuming  Incompatible materials mixed. ]
Ensure proper segregation of

chemicals.

Consult the manufacturer's
. ) glove compatibility chart to
Degradation of gloves Incorrect glove material. )
select the appropriate gloves

for handling Tetraethylurea.[6]

Always handle Tetraethylurea

in a certified chemical fume
Irritation of respiratory tract Inadequate ventilation. hood to ensure proper

ventilation and minimize

inhalation exposure.[4][5]

Tetraethylurea is hygroscopic.
Cloudy appearance of the ] ] [2][4] Store in a tightly sealed
} Absorption of moisture. o ]
chemical container in a dry environment,

potentially with a desiccant.

Quantitative Data Summary

The following table summarizes available data for the related compound Tetramethylurea
(TMU), which can be used as a conservative estimate for Tetraethylurea.
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Property Value Reference
Molecular Weight 116.16 g/mol [8]

Boiling Point 174 -178 °C [4]

Flash Point 75°C /167 °F [4]

Oral LD50 (Rat) 8,471 mg/kg (for Urea) [6]
Maternal NOEL (Rat,

Inhalation) 2 ppm (for TMU) &8

Fetal NOEL (Rat, Inhalation) 20 ppm (for TMU) 9]

Experimental Protocols
General Protocol for Handling Tetraethylurea

e Preparation:

o Review the Safety Data Sheet (SDS) for Tetraethylurea (or a closely related compound
like Tetramethylurea).[1][2][3][4]

o Ensure a chemical fume hood is certified and functioning correctly.

o Assemble all necessary PPE: chemical safety goggles, appropriate gloves, and a lab coat.

[6]
o Have spill cleanup materials and waste containers readily available.

e Handling:

[¢]

Conduct all work involving Tetraethylurea within a chemical fume hood.[4]

[¢]

Use the smallest amount of the chemical necessary for the experiment.

[e]

Avoid direct contact with skin and eyes.[1]

o

Do not eat, drink, or smoke in the laboratory.[1][7]
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Keep the container tightly closed when not in use.[4]

o Waste Disposal:

o Collect all Tetraethylurea waste in a designated, properly labeled, and sealed hazardous
waste container.[6]

o Follow your institution's guidelines for hazardous waste disposal.
e Cleanup:

o Wipe down the work area with an appropriate solvent and then soap and water after
completing the experiment.

o Wash hands thoroughly with soap and water after removing gloves.[1][7]

Visualizations
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Caption: Hierarchy of safety controls for handling hazardous chemicals.
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Caption: General experimental workflow for using Tetraethylurea safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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